Cas no 144049-46-7 (2(1H)-Pyrimidinone,6-(1-aziridinyl)-)

• Product Name: 2(1H)-Pyrimidinone,6-(1-aziridinyl)-
• CAS No: 144049-46-7
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 108591
• PubChem ID: 22501384
• Update Time: 2025-04-18

2(1H)-Pyrimidinone,6-(1-aziridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-(1-aziridinyl)-
• 6-(aziridin-1-yl)-1,2-dihydropyrimidin-2-one
• 6-(aziridin-1-yl)-1H-pyrimidin-2-one
• 6-(Aziridin-1-yl)pyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone,4-(1-aziridinyl)-(9ci)
• 2(1H)-Pyrimidinone, 4-(1-aziridinyl)- (9CI)
• 144049-46-7

• Inchi： 1S/C6H7N3O/c10-6-7-2-1-5(8-6)9-3-4-9/h1-2H,3-4H2,(H,7,8,10)
• InChI Key： PLUDYDNNASPOEE-UHFFFAOYSA-N
• SMILES： O=C1N=CC=C(N1)N1CC1

Computed Properties

• Exact Mass: 137.05901
• Monoisotopic Mass: 137.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• PSA: 44.47